3-[(2,5-Dimethylphenyl)methyl]-8-(5-chloro-2-methoxyphenyl)-1-methyl-1,3,5-tri hydroimidazolidino[1,2-h]purine-2,4-dione

• IUPAC Name: 6-(5-chloro-2-methoxyphenyl)-2-[(2,5-dimethylphenyl)methyl]-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H24ClN5O3/c1-14-5-6-15(2)16(11-14)13-30-22(31)20-21(27(3)24(30)32)26-23-28(9-10-29(20)23)18-12-17(25)7-8-19(18)33-4/h5-8,11-12H,9-10,13H2,1-4H3
• InChI Key: VXTWJZLHYPUIED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3CCN4C5=C(C=CC(=C5)Cl)OC)N(C2=O)C
• Molecular Formula: C24H24ClN5O3
• Molecular Weight: 465.9 g/mol

Description

3-[(2,5-Dimethylphenyl)methyl]-8-(5-chloro-2-methoxyphenyl)-1-methyl-1,3,5-tri hydroimidazolidino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H24ClN5O3 and its molecular weight is 465.94. The purity is usually 95%.
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Scientific Research Applications

Derivatives as Nonpeptide Inhibitors

A study by Niwata et al. (1997) explored the synthesis of derivatives similar to the specified compound, focusing on their inhibition of human heart chymase. This work emphasized the importance of specific moieties in enhancing activity and selectivity, with molecular modeling providing insights into the interaction with chymase's active site (Niwata et al., 1997).

Arylpiperazine Ligands with Antidepressant and Anxiolytic Activity

Jurczyk et al. (2004) synthesized derivatives featuring the pyrimido[2,1-f]purine fragment, examining their affinity for various receptors. The compounds displayed high affinity for 5-HT1A and alpha1 receptors, with some showing potential as antidepressant and anxiolytic agents (Jurczyk et al., 2004).

Substituted Pyridines and Purines in Diabetes Research

Kim et al. (2004) designed and synthesized substituted pyridines and purines, including structures similar to the requested compound, to assess their impact on triglyceride accumulation and diabetic symptoms. This research highlights the potential of these compounds in treating diabetes-related conditions (Kim et al., 2004).

Imidazo[2,1-f]purine-2,4-dione Derivatives in Psychopharmacology

Zagórska et al. (2009) explored imidazo[2,1-f]purine-2,4-dione derivatives as potential psychotropic drugs. Their study indicated that certain derivatives could act as anxiolytic and antidepressant agents, contributing to the understanding of psychopharmacological applications of such compounds (Zagórska et al., 2009).

New Triazafulvalene System

Uršič et al. (2010) synthesized derivatives involving the imidazolidine-2,4-dione structure, contributing to the development of a new triazafulvalene system. This research adds to the knowledge base of novel chemical structures and their potential applications (Uršič et al., 2010).

Corrosion Inhibition Performance

Yadav et al. (2015) investigated thiazolidinedione derivatives for their role in corrosion inhibition. Their study demonstrates the application of such compounds in protecting metals against corrosion, highlighting their industrial significance (Yadav et al., 2015).